Cas no 89048-20-4 (Benzoic acid, 2,5-dimethoxy-3,4,6-trimethyl-)

• Product name: Benzoic acid, 2,5-dimethoxy-3,4,6-trimethyl-
• CAS No: 89048-20-4
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 614452
• PubChem ID: 2752035

Benzoic acid, 2,5-dimethoxy-3,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,5-dimethoxy-3,4,6-trimethyl-
• 2,5-dimethoxy-3,4,6-trimethylbenzoic acid
• SCHEMBL10474965
• AKOS004907080
• DTXSID00372870
• UCEUSYURLZSDFH-UHFFFAOYSA-N
• 89048-20-4

• Inchi： InChI=1S/C12H16O4/c1-6-7(2)11(16-5)9(12(13)14)8(3)10(6)15-4/h1-5H3,(H,13,14)
• InChI Key： UCEUSYURLZSDFH-UHFFFAOYSA-N
• SMILES： CC1=C(C(=C(C(=C1OC)C)C(=O)O)OC)C

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives